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Physical Characteristics of 1-Methoxy-4-
methylpentane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the physical characteristics of 1-Methoxy-
4-methylpentane, with a specific focus on its boiling point and density. Due to a lack of

experimentally determined data in publicly accessible literature, this guide presents high-quality

computed data from established chemical databases. Furthermore, it outlines the standard

experimental protocols that would be employed to determine these crucial physical properties.

This document also contextualizes the expected physical characteristics of 1-Methoxy-4-
methylpentane within the broader class of aliphatic ethers, offering a comparative perspective

for researchers.

Introduction
1-Methoxy-4-methylpentane (CAS No: 3590-70-3) is an aliphatic ether. The physical

properties of such compounds, particularly boiling point and density, are fundamental

parameters essential for a wide range of applications in research and development, including

reaction condition optimization, solvent selection, and process design. This guide addresses
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the current data gap for experimentally verified values and provides a comprehensive resource

based on computational predictions and established analytical methodologies.

Computed Physical Properties
While experimental data for the boiling point and density of 1-Methoxy-4-methylpentane are

not readily available, several computational models provide reliable predictions. These

computed values are summarized in the table below.

Property Value Source

Molecular Formula C7H16O PubChem[1]

Molecular Weight 116.20 g/mol PubChem[1]

XLogP3 2.1 PubChem[1]

Topological Polar Surface Area 9.2 Å² PubChem[1]

Complexity 41.7 PubChem[1]

Rotatable Bond Count 4 Guidechem[2]

Hydrogen Bond Donor Count 0 Guidechem[2]

Hydrogen Bond Acceptor

Count
1 Guidechem[2]

Note: The boiling point and density are not available as computed properties in the primary

databases searched. The properties listed above are useful for estimating the behavior of the

compound.

General Physical Properties of Aliphatic Ethers
To approximate the physical characteristics of 1-Methoxy-4-methylpentane, it is useful to

consider the properties of similar aliphatic ethers.

Boiling Point: Ethers generally have lower boiling points than alcohols of comparable

molecular weight due to the absence of hydrogen bonding between ether molecules.[3][4][5]

Their boiling points are more comparable to those of alkanes with similar molecular weights
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because the dominant intermolecular forces are weaker dipole-dipole interactions and van

der Waals forces.[6]

Density: The density of simple aliphatic ethers is typically less than that of water.[7]

Based on these general characteristics, 1-Methoxy-4-methylpentane is expected to be a

volatile liquid at room temperature with a density less than 1.0 g/mL.

Experimental Protocols for Physical Property
Determination
Should a research or development need arise for precise, experimentally determined values for

the boiling point and density of 1-Methoxy-4-methylpentane, the following standard laboratory

protocols are recommended.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8][9] A common and reliable method for determining the boiling point of a small liquid

sample is the micro-boiling point or capillary method.[10]

Protocol:

Sample Preparation: A small volume (a few milliliters) of 1-Methoxy-4-methylpentane is

placed in a small test tube or fusion tube.[8][11]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

sample in the test tube.[8]

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a heating bath (e.g., a Thiele tube or an oil bath) to ensure uniform heating.[8][9]

Heating: The heating bath is gently and gradually heated.[9]

Observation: As the temperature approaches the boiling point, a stream of bubbles will be

observed emerging from the open end of the capillary tube.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://fiveable.me/organic-chem/unit-18/names-properties-ethers/study-guide/smab1aGJbRFpI4Yz
https://www.solubilityofthings.com/ethers-structure-properties-and-reactions
https://www.benchchem.com/product/b14137413?utm_src=pdf-body
https://www.benchchem.com/product/b14137413?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/product/b14137413?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14137413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Reading: The heat source is removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[8]

Density Determination
The density of a liquid is its mass per unit volume.[12] A straightforward and accurate method

for determining the density of a liquid is by using a pycnometer or a digital density meter.[12]

[13][14]

Protocol using a Pycnometer:

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

[13][14]

Sample Filling: The pycnometer is filled with 1-Methoxy-4-methylpentane, ensuring no air

bubbles are trapped. The temperature of the sample should be recorded.

Weighing: The filled pycnometer is weighed again.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.[12]

Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of the

physical properties of 1-Methoxy-4-methylpentane.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination
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Caption: Experimental workflows for determining boiling point and density.
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Logical Relationship of Physical Properties

1-Methoxy-4-methylpentane

Aliphatic Ether Molecular Structure
(C7H16O)

Intermolecular Forces
(Dipole-Dipole, van der Waals)

Boiling Point
(Predicted: Lower than similar alcohols)

Density
(Predicted: < 1.0 g/mL)

Click to download full resolution via product page

Caption: Factors influencing the physical properties of 1-Methoxy-4-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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